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Compound of Interest

Compound Name: Jawsamycin

Cat. No.: B1246358 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper handling and

disposal of Jawsamycin, a potent antifungal agent. Adherence to these procedures is critical

to ensure the safety of laboratory personnel, prevent environmental contamination, and

maintain regulatory compliance. This guide is intended for researchers, scientists, and drug

development professionals who may handle Jawsamycin in a laboratory setting.

Chemical and Physical Properties
A summary of the key quantitative data for Jawsamycin is presented below. This information is

critical for understanding the chemical's properties and for conducting a thorough risk

assessment.

Property Value Source

Molecular Formula C₃₂H₄₃N₃O₆ PubChem[1]

Molecular Weight 565.7 g/mol PubChem[1]

CAS Number 120500-69-8 ChemicalBook[2]

Appearance Solid (form not specified) N/A

Solubility Data not readily available N/A
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Jawsamycin Disposal Procedures
The following step-by-step procedures are based on the available Safety Data Sheet (SDS) for

Jawsamycin and general best practices for the disposal of chemical waste.

Step 1: Personal Protective Equipment (PPE)
Before handling Jawsamycin, all personnel must wear appropriate PPE to minimize the risk of

exposure. This includes, but is not limited to:

Gloves: Chemical-resistant gloves are mandatory.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Step 2: Waste Segregation
Proper segregation of Jawsamycin waste at the point of generation is crucial. All waste

contaminated with Jawsamycin must be considered chemical waste.

Solid Waste: This includes unused or expired Jawsamycin powder, contaminated personal

protective equipment (gloves, etc.), and any other solid materials that have come into

contact with the compound.

Liquid Waste: This includes any solutions containing Jawsamycin.

Sharps Waste: Any contaminated needles, syringes, or other sharp objects must be

disposed of in a designated sharps container.

Step 3: Waste Containment
Solid Waste: Collect in a clearly labeled, sealed, and puncture-resistant container. The label

should include "Jawsamycin Waste" and the appropriate hazard symbols.

Liquid Waste: Collect in a sealed, leak-proof, and chemically compatible container. The

container must be clearly labeled with "Jawsamycin Waste" and the approximate

concentration.
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Step 4: Final Disposal
Under no circumstances should Jawsamycin or its waste be disposed of down the drain or in

regular trash.

The recommended and compliant methods for the final disposal of Jawsamycin waste are:

Licensed Chemical Destruction Plant: Arrange for pickup and disposal by a certified

hazardous waste management company.

Controlled Incineration: This should be carried out in a facility equipped with flue gas

scrubbing to prevent the release of harmful combustion byproducts.

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance and to arrange for proper disposal.

Spill Management
In the event of a Jawsamycin spill, follow these procedures immediately:

Evacuate: Clear the immediate area of all personnel.

Ventilate: If it is safe to do so, increase ventilation in the area.

Contain: Prevent the spill from spreading by using absorbent materials.

Clean-up: Wearing appropriate PPE, carefully clean up the spill. For solid spills, avoid

creating dust.

Decontaminate: Thoroughly decontaminate the spill area.

Dispose: All materials used for spill clean-up must be disposed of as Jawsamycin waste.

Experimental Protocols
Currently, there are no publicly available, validated experimental protocols for the chemical

inactivation of Jawsamycin for disposal purposes. Therefore, reliance on professional

hazardous waste disposal services is the most prudent course of action.
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Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Jawsamycin.

Waste Generation Segregation & Containment

Final Disposal

Solid Waste Sealed Solid
Waste Container

Liquid Waste Sealed Liquid
Waste Container

Sharps Waste Sharps Container

Licensed Disposal Facility

Click to download full resolution via product page

Caption: Jawsamycin Disposal Workflow Diagram.

By adhering to these procedures, you contribute to a safe and compliant laboratory

environment. For any uncertainties, always consult your institution's EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Jawsamycin exhibits in vivo antifungal properties by inhibiting Spt14/Gpi3-mediated
biosynthesis of glycosylphosphatidylinositol - PMC [pmc.ncbi.nlm.nih.gov]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1246358?utm_src=pdf-body
https://www.benchchem.com/product/b1246358?utm_src=pdf-body-img
https://www.benchchem.com/product/b1246358?utm_src=pdf-body
https://www.benchchem.com/product/b1246358?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7341893/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7341893/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Safeguarding Research: A Comprehensive Guide to the
Proper Disposal of Jawsamycin]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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